Cas no 2137555-50-9 (1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one)

• Product Name: 1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one
• CAS No: 2137555-50-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6216851
• PubChem ID: 165447362
• Update Time: 2025-10-28

1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one
• 2137555-50-9
• EN300-702091
• 1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one

• Inchi： 1S/C11H19NO2/c1-2-3-10(13)12-7-6-11(14,8-12)9-4-5-9/h9,14H,2-8H2,1H3
• InChI Key： SKDCCJGKIGPJLV-UHFFFAOYSA-N
• SMILES： OC1(CN(C(CCC)=O)CC1)C1CC1

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one

Comprehensive Overview of 1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one (CAS No. 2137555-50-9)

1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one (CAS No. 2137555-50-9) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound features a unique pyrrolidine ring structure substituted with a cyclopropyl group and a hydroxyl functionality, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies.

The molecular structure of 1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one combines a butanone backbone with a hydroxypyrrolidine moiety, which contributes to its distinct physicochemical properties. The presence of the cyclopropyl group enhances the compound's stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Recent studies have explored its role in modulating neurotransmitter receptors, which aligns with the growing interest in neurological disorders and mental health treatments.

One of the key advantages of 1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one is its synthetic versatility. Chemists can easily modify its structure to create derivatives with enhanced pharmacological activity. This adaptability has led to its use in high-throughput screening and drug optimization projects. Additionally, its low toxicity profile and favorable pharmacokinetics make it a promising candidate for preclinical studies.

The demand for 1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one has surged in recent years, driven by the increasing focus on personalized medicine and targeted therapies. Pharmaceutical companies are investing heavily in compounds that can address unmet medical needs, particularly in the fields of neurodegenerative diseases and mood disorders. This compound's ability to interact with G-protein-coupled receptors (GPCRs) has further amplified its relevance in modern drug development.

From a market perspective, 1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one is classified as a high-value intermediate, with applications spanning academic research, biotechnology, and pharmaceutical manufacturing. Its CAS No. 2137555-50-9 serves as a unique identifier, ensuring precise tracking and regulatory compliance. Suppliers and contract research organizations (CROs) are increasingly offering this compound to meet the growing demand from the scientific community.

In summary, 1-(3-Cyclopropyl-3-hydroxypyrrolidin-1-yl)butan-1-one (CAS No. 2137555-50-9) represents a cutting-edge tool for drug discovery and chemical biology. Its unique structural features and broad applicability position it as a key player in the development of next-generation therapeutics. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of medical science and human health.